Methyl 2-[(2-oxopropyl)thio]benzoate

• IUPAC Name: methyl 2-(2-oxopropylsulfanyl)benzoate
• InChI: InChI=1S/C11H12O3S/c1-8(12)7-15-10-6-4-3-5-9(10)11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key: LXFGVTCWUZZPHD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=CC=CC=C1C(=O)OC
• Molecular Formula: C11H12O3S
• DSSTOX Substance ID: DTXSID10384904
• Molecular Weight: 224.28 g/mol
• CAS RN: 53278-21-0

Description

“Methyl 2-[(2-oxopropyl)thio]benzoate” is a chemical compound with the molecular formula C11H12O3S. It is also known by other names such as “BUTTPARK 95\04-42”, “2-(2-oxopropylthio)benzoic acid methyl ester”, and "Benzoic acid, 2-[(2-oxopropyl)thio]-, methyl ester".

Molecular Structure Analysis

The molecular weight of “Methyl 2-[(2-oxopropyl)thio]benzoate” is 224.28. Unfortunately, the specific details about the molecular structure are not available in the retrieved resources.

Physical And Chemical Properties Analysis

“Methyl 2-[(2-oxopropyl)thio]benzoate” is a carbonyl compound. The specific physical and chemical properties of the compound are not detailed in the available resources.

Scientific Research Applications

• Alkaline Hydrolysis Mechanisms : The study by Bowden & Byrne (1996) examined the mechanisms of alkaline hydrolysis of methyl 2-(2-oxopropyl)-benzoates. This research contributes to understanding the chemical behavior of these compounds in basic solutions, which is crucial for their application in chemical synthesis and reactions.

• Synthesis and Applications : Farooq & Ngaini (2019) reviewed the synthesis and applications of Methyl-2-formyl benzoate, highlighting its role as a bioactive precursor in the synthesis of pharmacologically active compounds. While this study focuses on a slightly different compound, it underscores the significance of related benzoate compounds in organic synthesis, particularly in pharmaceutical applications (Farooq & Ngaini, 2019).

• Crystal Engineering : Johnstone et al. (2010) researched the crystallization of Methyl 2-(carbazol-9-yl)benzoate, a compound with structural similarities, under high pressure. This study provides insights into how pressure can be used as a tool in crystal engineering, a field critical for the development of new materials and pharmaceuticals (Johnstone et al., 2010).

• Sulphur(IV)-Oxygen Interaction : The molecular structures of compounds like methyl 2-(methylthio)benzoate were investigated by Kucsman et al. (1984). Understanding these interactions is vital for the development of new chemical entities and materials (Kucsman et al., 1984).

• Green Chemistry Applications : Ramazani et al. (2016) described a green protocol for preparing certain benzoate compounds, showcasing the trend towards more environmentally friendly methods in chemical synthesis (Ramazani et al., 2016).

• Synthesis of Key Intermediates : The practical synthesis of related benzoate compounds for use in pharmaceuticals was detailed by He et al. (2012), illustrating the importance of these compounds in drug development (He et al., 2012).

Mechanism of Action

The mechanism of action for “Methyl 2-[(2-oxopropyl)thio]benzoate” is not specified in the available resources. It’s important to note that the compound is intended for R&D use only and not for medicinal, household, or other uses.

Safety and Hazards

“Methyl 2-[(2-oxopropyl)thio]benzoate” is intended for R&D use only. It’s advised to wear appropriate protective gloves to prevent skin exposure. In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.